![molecular formula C13H21NO4 B2770157 2-{2-[(Tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-5-yl}acetic acid CAS No. 1341035-53-7](/img/structure/B2770157.png)
2-{2-[(Tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-5-yl}acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-{2-[(Tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-5-yl}acetic acid” has a CAS Number of 1341035-53-7 . It has a molecular weight of 255.31 and a molecular formula of C13H21NO4 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is 2-((1R,4R,5R)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.1]heptan-5-yl)acetic acid . The InChI code is 1S/C13H21NO4/c1-13(2,3)18-12(17)14-7-9-5-10(14)4-8(9)6-11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16) .Physical and Chemical Properties Analysis
This compound has a molecular weight of 255.31 and a molecular formula of C13H21NO4 . It is typically stored at room temperature and is available in powder form . The boiling point and other physical properties are not specified .Scientific Research Applications
Synthesis and Structural Diversity
The synthesis of azabicyclo[2.2.1]heptane derivatives showcases a diverse array of applications in scientific research, primarily in the field of organic chemistry. One notable approach involves the catalytic hydrogenation of pyrroles, where the presence of a tert-butoxycarbonyl substituent significantly influences the reaction's facial stereoselectivity, leading to the isolation of specific diastereoisomers. This method underscores the utility of the tert-butoxycarbonyl group in synthesizing complex molecular structures, such as azabicyclo[3.2.0]heptan-7-ones, from simpler compounds like pyrrole (Gilchrist, Lemos, & Ottaway, 1997).
Constrained Amino Acid Analogs
The incorporation of a tert-butoxycarbonyl-protected azabicyclo[2.2.1]heptane structure into amino acid analogs demonstrates its potential in creating constrained peptide mimetics. These compounds, such as glutamic acid and γ-amino butyric acid (GABA) analogs, highlight the strategic use of the azabicyclo[2.2.1]heptane scaffold for developing novel bioactive molecules with potential therapeutic applications. The synthesis of these analogs involves various chemical transformations, illustrating the tert-butoxycarbonyl group's versatility in facilitating complex molecule construction (Hart & Rapoport, 1999; Garsi et al., 2022).
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements include H315, H319, and H335 , which correspond to skin irritation, eye irritation, and respiratory irritation, respectively. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
IUPAC Name |
2-[2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.1]heptan-5-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO4/c1-13(2,3)18-12(17)14-7-9-5-10(14)4-8(9)6-11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCNJNRKPAPASBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2CC1CC2CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.